Cas no 1314973-90-4 (Spiro[2.3]hexane-4-carboxylic acid, 4-amino-)

• Product Name: Spiro[2.3]hexane-4-carboxylic acid, 4-amino-
• CAS No: 1314973-90-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6434976
• PubChem ID: 55291131
• Update Time: 2025-05-19

Spiro[2.3]hexane-4-carboxylic acid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexane-4-carboxylic acid, 4-amino-
• diethanolanine
• EN300-7201368
• 1314973-90-4
• 4-aminospiro[2.3]hexane-4-carboxylic acid
• AKOS006365149

• Inchi： 1S/C7H11NO2/c8-7(5(9)10)4-3-6(7)1-2-6/h1-4,8H2,(H,9,10)
• InChI Key： LACRZQMDZCUXPP-UHFFFAOYSA-N
• SMILES： C1C2(CCC2(N)C(O)=O)C1

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 291.3±23.0 °C(Predicted)
• pka: 2.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Spiro[2.3]hexane-4-carboxylic acid, 4-amino-

Spiro[2.3]hexane-4-carboxylic acid, 4-amino- (CAS No. 1314973-90-4): A Comprehensive Overview

Spiro[2.3]hexane-4-carboxylic acid, 4-amino- (CAS No. 1314973-90-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its spirocyclic structure and the presence of an amino group, offers a wide range of potential applications in drug discovery and development.

The spirocyclic framework of Spiro[2.3]hexane-4-carboxylic acid, 4-amino- provides it with unique structural properties that can influence its biological activity. The spirocyclic structure is known for its rigidity, which can enhance the conformational stability of the molecule, making it a valuable scaffold for the design of bioactive compounds. Additionally, the presence of the carboxylic acid and amino groups offers multiple points for functionalization, allowing for the synthesis of a diverse array of derivatives with tailored properties.

Recent studies have highlighted the potential of Spiro[2.3]hexane-4-carboxylic acid, 4-amino- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Spiro[2.3]hexane-4-carboxylic acid, 4-amino- could be a promising lead compound for the development of new drugs targeting pain and inflammation.

In another study, published in Organic Letters, scientists explored the use of Spiro[2.3]hexane-4-carboxylic acid, 4-amino- as a building block for the synthesis of novel antiviral agents. The spirocyclic structure was found to enhance the binding affinity of these compounds to viral targets, potentially leading to more effective antiviral therapies. This research underscores the versatility and potential of this compound in addressing unmet medical needs.

The synthetic accessibility of Spiro[2.3]hexane-4-carboxylic acid, 4-amino- is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. For example, a one-pot multicomponent reaction involving readily available starting materials has been reported to yield high-purity Spiro[2.3]hexane-4-carboxylic acid, 4-amino- with excellent yields. This synthetic efficiency makes it an attractive candidate for large-scale production and further pharmaceutical development.

The physicochemical properties of Spiro[2.3]hexane-4-carboxylic acid, 4-amino- have also been extensively studied. Its solubility in various solvents and its stability under different conditions are crucial factors for its application in drug formulation and delivery systems. Research has shown that this compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in aqueous-based formulations.

In addition to its therapeutic potential, Spiro[2.3]hexane-4-carboxylic acid, 4-amino- has been investigated for its use as a chiral building block in asymmetric synthesis. The chiral center within the spirocyclic structure can be utilized to introduce chirality into other molecules, making it a valuable tool for the synthesis of enantiomerically pure compounds. This application is particularly important in pharmaceuticals where enantiomeric purity can significantly impact drug efficacy and safety.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and environmental fate of Spiro[2.3]hexane-4-carboxylic acid, 4-amino- have shown that it degrades readily under natural conditions, minimizing its potential for environmental accumulation and toxicity. This favorable environmental profile further enhances its suitability for pharmaceutical applications.

In conclusion, Spiro[2.3]hexane-4-carboxylic acid, 4-amino- (CAS No. 1314973-90-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and drug discovery. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to play a pivotal role in advancing therapeutic options for a range of diseases.